9-Amino-1,2,3,4-tetrahydroacridin-2-ol

• CAS No.: 130073-98-2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 9-amino-1,2,3,4-tetrahydroacridin-2-ol
• InChI: InChI=1S/C13H14N2O/c14-13-9-3-1-2-4-11(9)15-12-6-5-8(16)7-10(12)13/h1-4,8,16H,5-7H2,(H2,14,15)
• InChI Key: PYCYYSWVRAEADT-UHFFFAOYSA-N
• SMILES: C1CC2=NC3=CC=CC=C3C(=C2CC1O)N
• Synonyms: 2-hydroxytacrine

Description

9-Amino-1,2,3,4-tetrahydroacridin-2-ol, also known as 2-Hydroxytacrine, is a functionalized tetrahydroacridine derivative of significant interest in medicinal chemistry and neuroscience research. With a molecular formula of C13H14N2O, this compound is a close structural analog of Tacrine (9-amino-1,2,3,4-tetrahydroacridine), the first acetylcholinesterase (AChE) inhibitor approved for the treatment of Alzheimer's disease . Its primary research value lies in its application as a cholinesterase inhibitor for investigating the cholinergic hypothesis of neurodegenerative diseases . By inhibiting enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), this compound can be used to study the resulting increase in acetylcholine concentration, which is crucial for proper cognitive function and memory . Researchers utilize 2-Hydroxytacrine as a key intermediate or precursor in the design and synthesis of novel potential anti-Alzheimer's agents, particularly in the development of hybrid molecules aimed at enhancing efficacy and reducing the hepatotoxicity associated with the parent drug, Tacrine . The presence of the hydroxy group provides a versatile handle for further chemical modification, enabling the creation of derivatives such as N- and O-phosphorylated analogs for advanced pharmacological studies . This compound is for research purposes only and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Alzheimer's Disease Treatment

The most prominent application of 9-amino-1,2,3,4-tetrahydroacridin-2-ol is in the treatment of Alzheimer's disease. Tacrine was the first drug approved for this purpose due to its ability to inhibit acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning. Research has shown that tacrine can improve cognitive function in some patients with Alzheimer's disease by increasing acetylcholine levels in the brain .

Case Study : A clinical trial demonstrated that patients treated with tacrine showed improvements in cognitive function compared to those receiving a placebo. However, the drug's use has been limited due to significant side effects such as hepatotoxicity and gastrointestinal disturbances .

Acetylcholinesterase Inhibition

9-Amino-1,2,3,4-tetrahydroacridin-2-ol exhibits potent AChE inhibitory activity. Studies indicate that various derivatives of this compound have been synthesized and tested for their efficacy as AChE inhibitors. For instance, compounds like (+/-)-9-amino-1,2,3,4-tetrahydroacridin-1-ol maleate have shown promising results in reversing memory deficits induced by scopolamine and other neurotoxic agents in animal models .

Structure-Activity Relationship Studies

Research into the structure-activity relationships (SAR) of 9-amino-1,2,3,4-tetrahydroacridine derivatives has provided insights into optimizing their pharmacological properties. A study employed quantitative structure-activity relationship (QSAR) modeling to evaluate how different substitutions on the acridine nucleus affect AChE inhibition .

Key Findings :

• Substituents at positions 6 and 7 significantly influence the inhibitory potency.
• A favorable electron-attracting effect was noted for specific groups at these positions.

This research highlights the potential for designing novel derivatives with improved efficacy and reduced side effects.

Pharmacokinetics and Metabolism

Tacrine is extensively metabolized by cytochrome P450 enzymes into several metabolites, with 1-hydroxytacrine being the most active . Understanding its pharmacokinetics is crucial for optimizing dosing regimens and minimizing adverse effects.

Pharmacokinetic Profile :

Parameter	Value
Half-life	Approximately 3 hours
Bioavailability	Variable (20% - 30%)
Major Metabolite	1-hydroxytacrine

Future Directions and Novel Applications

Recent studies have explored the potential of 9-amino-1,2,3,4-tetrahydroacridin-2-ol beyond Alzheimer's disease. Its role as a neuroprotective agent is being investigated in various neurological disorders due to its ability to modulate neurotransmitter systems and provide neuroprotection against oxidative stress .

Potential Applications :

• Treatment of other neurodegenerative diseases (e.g., Parkinson's disease).
• Development of multifunctional drugs targeting multiple pathways involved in neurodegeneration.

Comparison with Similar Compounds

Structural and Functional Analogues

Tacrine (THA)

• Structure : Parent compound lacking hydroxyl groups.
• Activity : Potent acetylcholinesterase (AChE) inhibitor (IC₅₀ = 0.2 μM) but with severe hepatotoxicity .
• Clinical Status : Discontinued due to toxicity despite early clinical efficacy .

9-Amino-1,2,3,4-tetrahydroacridin-1-ol (Velnacrine, HP-029)

• Structure : Hydroxyl group at position 1.
• Activity :
  • AChE inhibition comparable to THA (IC₅₀ = 0.3 μM) .
  • Reduces scopolamine-induced memory deficits in rodents .
• Toxicity : 10-fold lower acute toxicity than THA in rats (LD₅₀ = 120 mg/kg vs. THA’s 12 mg/kg) .

9-(Phenethylamino)-1,2,3,4-tetrahydroacridin-1-ol (Suronacrine, HP-128)

• Structure: Phenethylamino substitution at position 9 and hydroxyl at position 1.
• Activity: Dual AChE inhibition (IC₅₀ = 0.07 μM) and monoamine oxidase (MAO) modulation . Inhibits norepinephrine/dopamine uptake (IC₅₀ = 0.07 μM and 0.30 μM, respectively) .
• Toxicity : Lower hepatotoxicity than THA .
• Clinical Status : Phase I trials completed; further development unclear .

9-Amino-1,2,3,4-tetrahydroacridin-4-ol (4-OH-THA)

• Structure : Hydroxyl group at position 3.
• Activity: Minor metabolite with uncharacterized AChE activity; excreted in rat urine .

9-Amino-2-propyl-1,2,3,4-tetrahydroacridine (A4)

• Structure : Propyl substitution at position 2.
• Physical Properties : Molecular weight 240.3 g/mol; melting point 186–187°C .

Tetrahydroacridine-Dichlorobenzoic Acid Hybrids

• Structure : Hybrid molecules combining tetrahydroacridine with dichlorobenzoic acid moieties.
• Activity : Multifunctional agents with AChE inhibition, NMDA receptor antagonism, and antioxidant properties .

Pharmacological and Toxicological Data

Table 1: Comparative Pharmacological Profiles

Compound	AChE IC₅₀ (μM)	Neurotransmitter Uptake Inhibition (IC₅₀, μM)	Acute Toxicity (LD₅₀, rat)	Clinical Stage
Tacrine (THA)	0.2	Not applicable	12 mg/kg	Discontinued
Velnacrine (HP-029)	0.3	Not reported	120 mg/kg	Phase II
Suronacrine (HP-128)	0.07	NE: 0.07; DA: 0.30	>100 mg/kg	Phase I
2-OH-THA	Not reported	Not reported	Not reported	Preclinical

Key Findings :

• Hydroxylation at position 1 (velnacrine) retains AChE inhibition while reducing toxicity .
• Suronacrine’s phenethylamino group enhances neurotransmitter uptake inhibition, suggesting broader neuromodulatory effects .

Structural-Activity Relationships (SAR)

• Hydroxyl Position : 1-OH derivatives (e.g., velnacrine) show optimal balance of AChE inhibition and safety. 2-OH and 4-OH metabolites exhibit reduced activity .
• Substituent Effects: Alkyl or aryl groups at position 9 (e.g., suronacrine’s phenethylamino) enhance multifunctionality (e.g., MAO/uptake inhibition) .
• Hybrid Molecules : Integration with dichlorobenzoic acid improves antioxidant and neuroprotective effects beyond AChE inhibition .

Clinical and Developmental Status

• Velnacrine : Demonstrated cognitive improvement in aged primates but failed to show significant efficacy in human trials .
• Suronacrine : Early-phase trials highlighted tolerable safety but insufficient data for advancement .
• 2-OH-THA: No direct therapeutic application reported; serves as a biomarker for THA metabolism .

Preparation Methods

Reaction Mechanism and Optimization

The process begins with refluxing 2-aminobenzonitrile and cyclohexanone in xylenes using p-toluenesulfonic acid (PTSA) as a catalyst. The reaction proceeds via a Friedländer-type mechanism, forming the acridine core. To introduce the 2-hydroxy group, cyclohexanone may be replaced with a hydroxylated cyclohexanone derivative or subjected to in situ oxidation.

Key parameters affecting yield and purity include:

• Catalyst loading : 0.3–1.0 equivalents of PTSA.

• Reflux duration : 10–15 hours for complete cyclization.

• Solvent system : Xylenes enable azeotropic removal of water, driving the reaction forward.

Post-synthesis purification involves partitioning the crude product between dichloromethane and aqueous sodium hydroxide, followed by charcoal treatment and recrystallization. This method yields 2-OH-THA with >99% purity, as confirmed by gas chromatography (GC).

Post-Synthetic Hydroxylation of Tacrine

2-OH-THA can also be synthesized via hydroxylation of tacrine. Regulatory documents (FDA-2020-E-1281-0024) note that tacrine metabolizes into hydroxylated derivatives, including 2-OH-THA, in vivo. Chemical hydroxylation methods mimic this process.

Chemical Hydroxylation Strategies

Oxidizing agents :

• Hydrogen peroxide (H₂O₂) : Under acidic conditions, H₂O₂ introduces hydroxyl groups at the 2-position of tacrine’s tetrahydroacridine ring.

• Oxygen radicals : Free radical initiators like AIBN (azobisisobutyronitrile) facilitate regioselective hydroxylation.

Reaction conditions :

• Temperature: 60–80°C

• Solvent: Ethanol/water mixtures

• Yield: 60–75% (depending on oxidizer concentration)

Challenges in Regioselectivity

Hydroxylation often produces a mixture of 1-OH, 2-OH, and 4-OH tacrine derivatives. Column chromatography or high-performance liquid chromatography (HPLC) is required to isolate 2-OH-THA, reducing overall yield.

Comparative Analysis of Preparation Methods

Method	Starting Material	Catalyst/Oxidizer	Yield (%)	Purity (%)	Key Challenges
Direct synthesis	2-Aminobenzonitrile	PTSA	93.4	>99	Requires hydroxylated precursors
Chemical hydroxylation	Tacrine	H₂O₂/AIBN	60–75	85–90	Regioselectivity issues
Enzymatic	Tacrine	CYP450 enzymes	N/A	N/A	Not scalable for synthesis

Industrial-Scale Considerations

Cost and Scalability

Direct synthesis is preferred for industrial production due to higher yields and simpler purification. However, sourcing hydroxylated cyclohexanone derivatives increases costs.

Environmental Impact

The use of xylenes and PTSA in direct synthesis raises concerns about waste management. Alternative solvents like cyclopentyl methyl ether (CPME) are being explored for greener synthesis .

Q & A

Q. What are the key synthetic routes for 9-Amino-1,2,3,4-tetrahydroacridin-2-ol (9-ATHCO), and how can yield optimization be achieved?

9-ATHCO is synthesized via cyclization of 9-chloro-1,2,3,4-tetrahydroacridine intermediates followed by amination. Key steps include:

• Cyclization : Reacting substituted anthranilic acid derivatives with cyclohexanone under acidic conditions to form the tetrahydroacridine core .
• Amination : Introducing the amino group via nucleophilic substitution or catalytic hydrogenation, with yields influenced by solvent polarity (e.g., ethanol vs. DMF) and reaction temperature .
• Optimization : Yield improvements (>70%) are achieved by controlling stoichiometric ratios (e.g., 1:1.2 for amine to chloro intermediate) and using inert atmospheres to prevent oxidation .

Q. How is structural characterization of 9-ATHCO and its derivatives validated in preclinical studies?

Validation involves:

• Spectroscopic Analysis : $^1H$-NMR for confirming the hydroxyl group at position 2 (δ 4.1–4.3 ppm) and amino group at position 9 (δ 6.8–7.1 ppm) .
• Mass Spectrometry : High-resolution MS to verify molecular ions (e.g., [M+H]$^+$ at m/z 214.26 for 9-ATHCO) .
• X-ray Crystallography : Resolving the planar acridine ring and hydrogen-bonding interactions in salt forms (e.g., maleate) .

Q. What in vitro assays are used to evaluate 9-ATHCO’s acetylcholinesterase (AChE) inhibitory activity?

• Ellman’s Method : Measures AChE inhibition via thiocholine production (absorbance at 412 nm). 9-ATHCO exhibits IC$_{50}$ values of 20–50 nM, comparable to tacrine but with reduced hepatotoxicity .
• Cell-Based Assays : SH-SY5Y neuroblastoma cells treated with 9-ATHCO show increased acetylcholine levels (2–3 fold at 10 µM) .

Advanced Research Questions

Q. How do structure-activity relationship (SAR) studies guide the design of 9-ATHCO derivatives with enhanced blood-brain barrier (BBB) penetration?

• Substitution Patterns : Methylation at position 2 (hydroxyl group) improves lipophilicity (logP > 2.5) and BBB permeability, as shown in rodent models .
• Quaternary Ammonium Salts : Derivatives like N-heptyl-9-ATHCO exhibit 40% higher brain-to-plasma ratios compared to the parent compound .
• Computational Modeling : Molecular dynamics simulations predict BBB penetration using polar surface area (<90 Ų) and hydrogen-bond donor counts (<3) .

Q. How can isotopic labeling (e.g., deuterium) resolve pharmacokinetic contradictions in 9-ATHCO studies?

• Deuterated Analogs : [$^2H_3$]-9-ATHCO maleate (D-7200) is used to track metabolic stability. Deuterium at position 1 reduces first-pass metabolism, increasing half-life (t$_{1/2}$ from 2.5 to 4.1 hours in rats) .
• Mass Spectrometry Imaging : Localizes deuterated 9-ATHCO in brain tissues, confirming BBB penetration despite conflicting plasma bioavailability data .

Q. What strategies address discrepancies between in vitro potency and in vivo toxicity profiles of 9-ATHCO analogs?

• Metabolite Profiling : LC-MS identifies hepatotoxic metabolites (e.g., 9-aminoacridine epoxide) formed via CYP450 oxidation. Blocking epoxidation through fluorination reduces toxicity .
• Dual-Targeting Hybrids : Combining 9-ATHCO with antioxidants (e.g., melatonin) mitigates oxidative stress, improving safety in murine models (ALT levels reduced by 60%) .

Q. How do computational models (e.g., CoMFA, machine learning) predict the AChE inhibitory activity of novel 9-ATHCO analogs?

• Comparative Molecular Field Analysis (CoMFA) : Correlates steric/electrostatic fields with IC$_{50}$ values. A model with $r^2 = 0.91$ identifies optimal substituents at position 3 (e.g., -OCH$_3$) for enhanced activity .
• Inductive Logic Programming (ILP) : Generates rules linking structural features (e.g., amine pK$_a$ > 8.5) to AChE inhibition, validated on 50+ analogs .

Q. What experimental designs validate 9-ATHCO’s dual inhibition of AChE and β-secretase (BACE1) in Alzheimer’s models?

• Enzyme Inhibition Assays : Parallel screening shows 9-ATHCO inhibits BACE1 (IC$_{50}$ = 1.2 µM) via competitive binding at the catalytic aspartate site .
• Transgenic Mouse Models : APP/PS1 mice treated with 9-ATHCO (10 mg/kg/day) show 30% reduction in amyloid-β plaques vs. controls, confirmed by immunohistochemistry .